Cas no 4740-11-8 ( )

• Product Name: &nbsp
• CAS No: 4740-11-8
• MF: C₇H₁₅NS₂
• MW: 177.330699205399
• CID: 930959
• PubChem ID: 20855
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, diethyldithio-, ethyl ester;Diethyldithiocarbamic acid ethyl ester;S-Ethyl-N,N-diethyldithiocarbamate
• NSC 33628
• N,N-DiA currencythyldithiocarbaminsA currencyureA currencythylester
• RKDROQWWHWDICV-UHFFFAOYSA-N
• Ethyl diethyldithiocarbamate
• CARBAMODITHIOIC ACID, DIETHYL, ETHYL ESTER
• 4740-11-8
• Ethyl diethylcarbamodithioate
• Carbamic acid, diethyldithio-, ethyl ester
• Diethyldithiocarbamic acid ethyl ester
• BRN 1755152
• SCHEMBL5972447
• DTXSID00197126
• S-Ethyl-N,N-diethyldithiocarbamate
• 3-04-00-00225 (Beilstein Handbook Reference)
• NSC-33628
• CARBAMODITHIOIC ACID, DIETHYL-, ETHYL ESTER
• NSC33628
• Ethyl diethyldithiocarbamate #
•  

• Inchi： 1S/C7H15NS2/c1-4-8(5-2)7(9)10-6-3/h4-6H2,1-3H3
• InChI Key： RKDROQWWHWDICV-UHFFFAOYSA-N
• SMILES： S(CC)C(N(CC)CC)=S

Computed Properties

• Exact Mass: 177.06475
• Monoisotopic Mass: 177.06459183g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 99.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 60.6Ų

Experimental Properties

• PSA: 3.24
• LogP: 2.36620